Cas no 1806514-54-4 (2-Bromo-5-(2-chloropropanoyl)benzoyl chloride)

• Product Name: 2-Bromo-5-(2-chloropropanoyl)benzoyl chloride
• CAS No: 1806514-54-4
• MF: C₁₀H₇BrCl₂O₂
• MW: 309.971380472183
• CID: 4792722
• Update Time: 2025-11-01

2-Bromo-5-(2-chloropropanoyl)benzoyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-5-(2-chloropropanoyl)benzoyl chloride

• Inchi： 1S/C10H7BrCl2O2/c1-5(12)9(14)6-2-3-8(11)7(4-6)10(13)15/h2-5H,1H3
• InChI Key： HUMYLBQGHAGUFX-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1C(=O)Cl)C(C(C)Cl)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 270
• XLogP3: 3.8
• Topological Polar Surface Area: 34.1

Additional information on 2-Bromo-5-(2-chloropropanoyl)benzoyl chloride

Introduction to 2-Bromo-5-(2-chloropropanoyl)benzoyl chloride (CAS No. 1806514-54-4) and Its Emerging Applications in Chemical Biology

The compound 2-Bromo-5-(2-chloropropanoyl)benzoyl chloride (CAS No. 1806514-54-4) represents a fascinating intersection of organic chemistry and pharmaceutical innovation. As a versatile intermediate, this molecule has garnered significant attention in recent years due to its unique structural features and potential applications in drug discovery and molecular biology. The presence of both bromo and chloro substituents on the benzene ring, coupled with the acyl chloride functionality, makes it a valuable building block for synthesizing a wide array of bioactive molecules.

In the realm of medicinal chemistry, the 2-bromo-5-(2-chloropropanoyl)benzoyl chloride derivative serves as a critical precursor for the development of novel therapeutic agents. The bromo and chloro groups provide reactive sites for further functionalization, enabling chemists to tailor the compound's properties for specific biological targets. Recent studies have highlighted its utility in the synthesis of protease inhibitors, which are increasingly recognized for their role in treating chronic diseases such as cancer and inflammation.

One of the most compelling aspects of 2-Bromo-5-(2-chloropropanoyl)benzoyl chloride is its role in the development of small-molecule probes for studying protein-protein interactions. The acyl chloride moiety allows for facile coupling with amines, enabling the creation of affinity probes that can selectively label target proteins in cellular environments. This approach has been particularly valuable in elucidating complex signaling pathways and identifying potential drug targets.

Recent advancements in chemical biology have demonstrated the compound's efficacy in modulating enzyme activity. For instance, researchers have utilized derivatives of 2-Bromo-5-(2-chloropropanoyl)benzoyl chloride to develop inhibitors of kinases, which are enzymes implicated in various disease pathways. The ability to fine-tune the structure of these inhibitors through strategic modifications has led to the discovery of potent and selective kinase inhibitors with significant therapeutic potential.

The structural versatility of 2-Bromo-5-(2-chloropropanoyl)benzoyl chloride also makes it an attractive candidate for material science applications. By incorporating this compound into polymer matrices, scientists have been able to create novel materials with enhanced mechanical properties and biocompatibility. These materials are particularly promising for biomedical applications, such as tissue engineering and drug delivery systems.

From a synthetic chemistry perspective, 2-Bromo-5-(2-chloropropanoyl)benzoyl chloride offers a unique platform for exploring new reaction pathways and methodologies. The combination of bromo and chloro substituents allows for diverse functionalization strategies, including cross-coupling reactions, nucleophilic substitutions, and acylation processes. Such flexibility has enabled chemists to develop innovative synthetic routes that could be applied to other complex molecules.

The compound's role in drug discovery extends beyond its use as an intermediate. Recent studies have shown that derivatives of 2-Bromo-5-(2-chloropropanoyl)benzoyl chloride can act as scaffolds for designing molecules with improved pharmacokinetic properties. By optimizing solubility, metabolic stability, and binding affinity, researchers have been able to generate lead compounds that exhibit enhanced efficacy in preclinical models.

In conclusion, 2-Bromo-5-(2-chloropropanoyl)benzoyl chloride (CAS No. 1806514-54-4) is a multifaceted compound with broad applications in chemical biology and pharmaceutical research. Its unique structural features make it an invaluable tool for synthesizing bioactive molecules, studying protein interactions, and developing novel therapeutics. As research in this field continues to evolve, the potential applications of this compound are likely to expand even further, solidifying its importance in both academic and industrial settings.